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Compound of Interest

Compound Name: Phenanthrene-13C2

Cat. No.: B583378 Get Quote

An In-depth Technical Guide to Phenanthrene-13C2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Phenanthrene-13C2, a stable

isotope-labeled form of phenanthrene, which is a polycyclic aromatic hydrocarbon (PAH). This

document is intended for use by researchers, scientists, and professionals in drug development

and environmental science who utilize labeled compounds for tracing and metabolic studies.

Core Compound Data
Phenanthrene-13C2 is a critical tool in analytical and research settings for the accurate

quantification and study of phenanthrene's metabolic and environmental fate. The incorporation

of two carbon-13 atoms provides a distinct mass signature, allowing it to be differentiated from

its naturally abundant C12 counterpart.

Table 1: Quantitative Data for Phenanthrene-13C2

Property Value Citation

CAS Number 334973-64-7

Molecular Weight 180.21 g/mol

Chemical Formula 13C2C12H10
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Experimental Protocols
The use of 13C-labeled phenanthrene is central to studies investigating its metabolism,

environmental degradation, and interaction with biological systems. Below are detailed

methodologies for key experiments cited in the literature.

Metabolic Tracing in Biological Systems
Stable isotope labeling is invaluable for metabolic tracing studies. By introducing a 13C-labeled

substrate into a biological system, researchers can track the carbon atoms through various

metabolic pathways.

Experimental Workflow: Isotope Ratio Monitoring-Gas Chromatography-Mass Spectrometry

(IRM-GC-MS)

This technique is employed to trace the transformation of labeled compounds in complex

matrices like soil or biological tissues.

Sample Preparation: Soil or tissue samples are incubated with Phenanthrene-13C2.

Following incubation, samples are extracted to isolate phenanthrene and its metabolites.

Derivatization: The extracted compounds are often derivatized to improve their

chromatographic properties and thermal stability for GC analysis.

GC-MS Analysis: The derivatized sample is injected into a gas chromatograph coupled to a

mass spectrometer. The GC separates the different compounds in the mixture.

Isotope Ratio Monitoring: The mass spectrometer is set to monitor the specific mass-to-

charge ratios corresponding to the 13C-labeled and unlabeled fragments of phenanthrene

and its metabolites. This allows for the precise measurement of the incorporation of 13C into

various metabolic products.

Data Analysis: The data is analyzed to determine the flux of phenanthrene through different

metabolic pathways and to identify novel metabolites.

Environmental Fate and Bioremediation Studies
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13C-labeled phenanthrene is used to study its degradation and transformation in environmental

matrices such as soil and water. These studies are crucial for understanding the natural

attenuation of PAHs and for developing bioremediation strategies.

Experimental Protocol: Soil Bioreactor Incubation

Bioreactor Setup: A closed bioreactor is prepared with contaminated soil.

Incubation: [1-13C]-phenanthrene is introduced into the bioreactor to study its flux and

biotransformation.

Monitoring Mineralization: The production of 13CO2 is monitored over time as an indicator of

phenanthrene mineralization.[1]

Extraction and Analysis: Extractable phenanthrene and its metabolites are measured using

GC-MS.

Bound Residue Analysis: The transformation of the 13C-label into non-extractable soil-bound

residues is determined by carbon isotopic measurements.[1]

Structural Characterization: Selective chemical degradation reactions are used to cleave

xenobiotic subunits from the soil matrix, followed by IRM-GC-MS to identify and characterize

the 13C-labeled products.[1]

Signaling Pathways
Phenanthrene is known to interact with several key signaling pathways in mammalian cells,

leading to a range of biological effects. The toxicity of many PAHs is mediated through these

pathways.

Aryl Hydrocarbon Receptor (AhR) Signaling Pathway
The AhR is a ligand-activated transcription factor that is a key mediator of the toxic effects of

many PAHs.

PI3K/AKT and NF-κB Signaling Pathways
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Low molecular weight PAHs like phenanthrene can induce inflammation in cells through the

activation of the PI3K/AKT and NF-κB signaling pathways.

Constitutive Androstane Receptor (CAR) Signaling
Pathway
Phenanthrene can activate the nuclear receptor CAR, leading to the induction of drug-

metabolizing enzymes and potential hepatotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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